Cas no 1803960-03-3 (6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1803960-03-3
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4814714
• Update Time: 2025-05-21

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4F5NO3/c9-6(10)4-1-5(17-8(11,12)13)3(2-15)7(16)14-4/h1-2,6H,(H,14,16)
• InChI Key： SBLFNRRSGCMVFB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C=O)C(N1)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 410
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1803960-03-3)

The compound 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1803960-03-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring both difluoromethyl and trifluoromethoxy groups, makes it a valuable intermediate for synthesizing advanced functional materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel therapeutics and sustainable crop protection solutions.

One of the key reasons for the growing interest in 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is its role in drug discovery. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in the development of next-generation pharmaceuticals. Recent studies have highlighted its utility in creating small-molecule inhibitors targeting enzymes involved in inflammatory and oncogenic pathways. This aligns with the current trend in precision medicine, where researchers seek compounds with tailored properties to improve therapeutic outcomes.

In the agrochemical sector, this compound is being investigated for its potential as a pesticide intermediate. The trifluoromethoxy moiety, in particular, is known to confer enhanced pesticidal activity and environmental resilience. With the global push toward sustainable agriculture, there is a heightened demand for chemicals that offer efficacy while minimizing ecological impact. 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde fits this niche, as its structural attributes may contribute to the development of low-toxicity crop protection agents.

Another area of exploration is the compound's application in advanced material science. Fluorinated pyridine derivatives are increasingly used in the synthesis of high-performance polymers and electronic materials. The incorporation of difluoromethyl and trifluoromethoxy groups can improve thermal stability and electrical properties, making them suitable for use in flexible electronics and energy storage devices. This aligns with the broader industry shift toward green chemistry and renewable energy solutions.

The synthesis and characterization of 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are paramount for its intended applications. Additionally, computational modeling is often employed to predict its reactivity and interactions, further underscoring its relevance in cutting-edge research.

As the scientific community continues to explore the potential of fluorinated compounds, 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde stands out as a versatile and promising candidate. Its multifaceted applications—from life sciences to industrial innovation—highlight its importance in addressing some of today's most pressing challenges. For researchers and manufacturers alike, understanding its properties and potential is essential for driving future breakthroughs.